Cas no 79032-48-7 (S-Nitroso-N-acetyl-D-β,β-dimethylcysteine)
S-Nitroso-N-acetyl-D-β,β-dimethylcysteine is a nitrosated cysteine derivative with potential applications in biochemical and pharmacological research. Its key structural features include an S-nitroso group, which serves as a nitric oxide (NO) donor, and a dimethylated cysteine backbone, enhancing stability and modulating reactivity. This compound is of interest for studying NO-mediated signaling pathways, vasodilation, and cellular redox processes. The N-acetyl group improves solubility and bioavailability, while the β,β-dimethyl substitution confers resistance to enzymatic degradation. These properties make it a valuable tool for investigating the role of NO in physiological and pathological contexts, such as cardiovascular and neurodegenerative research.
79032-48-7 structure
Product Name:S-Nitroso-N-acetyl-D-β,β-dimethylcysteine
CAS No:79032-48-7
MF:C7H12N2O4S
MW:220.246180534363
CID:569207
PubChem ID:6603945
Update Time:2025-06-23
S-Nitroso-N-acetyl-D-β,β-dimethylcysteine Chemical and Physical Properties
Names and Identifiers
-
- D-Valine,N-acetyl-3-(nitrosothio)-
- S-Nitroso-N-acetyl-D-β,β-dimethylcysteine
- SNAP
- S-Nitroso-N-acetyl-D
- S-NITROSO-N-ACETYLPENICILLAMINE
- (+/-)-S-NITROSO-N-ACETYLPENICILLAMINE
- (S)-Nitroso-N-acetylpenicillaMine
- N-(ACETYLOXY)-3-NITROSOTHIOVALINE
- N-Acetyl-3-(nitrosothio)-DL-valine
- N-acetyl-S-nitroso-D-penicillamine
- N-Acetyl-S-nitrosopenicillamine
- S-nitroso-acetyl-DL-penicillinamine
- S-nitroso-N-acetyl-d,l-penicillamine
- S-nitroso-N-acetyl-DL-pencillamine
- NCGC00015734-01
- AKOS040745368
- (2S)-2-ACETAMIDO-3-METHYL-3-(NITROSOSULFANYL)BUTANOIC ACID
- D-SNAP
- AT25015
- 79032-48-7
- S-Nonap
- S-Nitroso-N-acetyl-D-beta,beta-dimethylcysteine
- S-nitroso-acetyl d-penicillamine
- s-nitroso-n-acetyl-d-penicillamine
- BDBM50366635
- NCGC00015734-02
- HY-101013
- 6E47VKF8B8
- N-acetyl-3-(nitrososulfanyl)-D-valine
- CS-0020693
- DTXSID80897531
- UNII-6E47VKF8B8
- SCHEMBL2382771
- NSC 312630
- S-Nitroso-N-acetyl-D-?,?-dimethylcysteine
- CHEMBL73188
- S-Nitrosoacetylpenicillamine
- Tocris-0598
- (R,S)-2-Acetylamino-3-nitrososulfanyl-3-methyl-butyric acid
- (S)-2-acetamido-3-methyl-3-(nitrosothio)butanoic acid
- S-Nitrosylacetylpenicillamine
- N-acetyl-3-(nitrosothio)-D-Valine
- NCGC00024673-01
- (2S)-2-acetamido-3-methyl-3-nitrososulfanylbutanoic acid
- Q4048659
- CHEBI:77702
- D-Valine, N-acetyl-3-(nitrosothio)-
- Lopac-N-3398
- NSC-312630
- DB-255592
- ZIIQCSMRQKCOCT-YFKPBYRVSA-N
- SNAP (NO donor)
- DTXCID101326888
-
- Inchi： 1S/C7H12N2O4S/c1-4(10)8-5(6(11)12)7(2,3)14-9-13/h5H,1-3H3,(H,8,10)(H,11,12)/t5-/m0/s1
- InChI Key： ZIIQCSMRQKCOCT-YFKPBYRVSA-N
- SMILES： S(C(C)(C)[C@H](C(=O)O)NC(C)=O)N=O
Computed Properties
- Exact Mass: 220.05200
- Monoisotopic Mass: 220.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121A^2
- XLogP3: -0.3
Experimental Properties
- Color/Form: Green crystalline solid
- Density: 1.4±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.56
- Solubility: H2O: ≥2 mg/mL
- PSA: 121.13000
- LogP: 1.15980
- Vapor Pressure: Not available
S-Nitroso-N-acetyl-D-β,β-dimethylcysteine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：26-36
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
S-Nitroso-N-acetyl-D-β,β-dimethylcysteine Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
S-Nitroso-N-acetyl-D-β,β-dimethylcysteine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | M02150-10mg |
SNAP |
79032-48-7 | >98% | 10mg |
￡63.00 | 2022-02-28 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5776-10mg |
SNAP |
79032-48-7 | 98% | 10mg |
￥466.00 | 2023-09-10 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5776-25mg |
SNAP |
79032-48-7 | 98% | 25mg |
￥1047.00 | 2023-09-10 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5776-50mg |
SNAP |
79032-48-7 | 98% | 50mg |
￥1975.00 | 2023-09-10 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci5776-100mg |
SNAP |
79032-48-7 | 98% | 100mg |
￥3379.00 | 2023-09-10 | |
| TRC | N522050-10mg |
S-Nitroso-N-acetyl-D-β,β-dimethylcysteine |
79032-48-7 | 10mg |
$167.00 | 2023-05-17 | ||
| TRC | N522050-100mg |
S-Nitroso-N-acetyl-D-beta,beta-dimethylcysteine |
79032-48-7 | 100mg |
$ 800.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-200319B-10mg |
(±)-S-Nitroso-N-acetylpenicillamine, |
79032-48-7 | ≥98% | 10mg |
￥466.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-200319-20mg |
(±)-S-Nitroso-N-acetylpenicillamine, |
79032-48-7 | ≥98% | 20mg |
￥752.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-200319A-100mg |
(±)-S-Nitroso-N-acetylpenicillamine, |
79032-48-7 | ≥98% | 100mg |
￥2632.00 | 2023-09-05 |
S-Nitroso-N-acetyl-D-β,β-dimethylcysteine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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